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Compound of Interest

Compound Name:
1,4,5,6-Tetrahydropyridine-3-

carboxamide

Cat. No.: B1295967 Get Quote

A Technical Guide to 1,4,5,6-Tetrahydropyridine-
3-Carboxamide
This document provides a comprehensive technical overview of 1,4,5,6-tetrahydropyridine-3-
carboxamide, catering to researchers, scientists, and professionals in drug development. It

covers the molecule's fundamental properties, synthesis protocols, and potential biological

relevance.

Core Molecular Properties
1,4,5,6-Tetrahydropyridine-3-carboxamide is a heterocyclic compound belonging to the

tetrahydropyridine class.[1] These structures are of significant interest in medicinal chemistry

due to their presence in various biologically active molecules.

Data Summary

The key quantitative and identifying data for 1,4,5,6-tetrahydropyridine-3-carboxamide are

summarized in the table below for quick reference.
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Property Value Source

Molecular Formula C₆H₁₀N₂O [2][3]

Molecular Weight 126.16 g/mol [2][3]

CAS Number 7032-11-3 [2][3]

Appearance White Solid [2]

Purity ≥95% [2]

SMILES C1CC(=CNC1)C(=O)N [3]

InChI

InChI=1S/C6H10N2O/c7-

6(9)5-2-1-3-8-4-5/h4,8H,1-

3H2,(H2,7,9)

[2][3]

InChIKey
QTNLWTQXBGSWMD-

UHFFFAOYSA-N
[2][3]

Experimental Protocols: Synthesis
The synthesis of tetrahydropyridine-3-carboxamide derivatives can be achieved through

various modern organic chemistry techniques. A particularly efficient and green method is the

microwave-assisted, catalyst-free, four-component domino reaction.[4]

Protocol: Microwave-Assisted One-Pot Synthesis

This protocol describes a general procedure for synthesizing novel tetrahydropyridine-3-

carboxamide derivatives.[4]

Materials:

Aromatic aldehyde (1.0 mmol)

Acetoacetanilide (1.0 mmol)

Ethyl cyanoacetate (1.0 mmol)

Ammonium acetate (1.0 mmol)
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Ethanol (5.0 mL)

Microwave synthesis reactor

Filtration apparatus (vacuum)

Water and Ethanol for washing

Procedure:

Combine the aromatic aldehyde (1.0 mmol), acetoacetanilide (1.0 mmol), ethyl cyanoacetate

(1.0 mmol), and ammonium acetate (1.0 mmol) in a microwave-safe reaction vessel.

Add 5.0 mL of ethanol to the mixture.

Seal the vessel and place it in the microwave reactor.

Irradiate the mixture with microwaves at a suitable temperature (e.g., 50 °C) for a short

duration (typically 5-10 minutes).

Monitor the reaction's completion using Thin-Layer Chromatography (TLC) with an

appropriate eluent system (e.g., n-hexane:ethyl acetate 3:2 v/v).[4]

Upon completion, cool the reaction mixture to room temperature.

Collect the crude product by vacuum filtration.

Wash the collected solid sequentially with water (5 mL) and ethanol until the filtrate runs

clear.

If necessary, recrystallize the product from ethanol to obtain the pure tetrahydropyridine-3-

carboxamide derivative.

Confirm the structure of the synthesized compound using spectral analysis techniques such

as ¹H-NMR, ¹³C-NMR, and HRMS.[4]

Potential Biological Activity and Signaling Pathways
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Derivatives of tetrahydropyridine are known to possess a wide range of biological activities,

making them attractive scaffolds for drug discovery.[5][6] For instance, certain derivatives have

shown activity as muscarinic M1 agonists, which could be relevant for treating cognitive

deficits.[7] Furthermore, related tetrahydropyridine compounds have been investigated for their

neuroprotective effects in models of Parkinson's disease, potentially through the activation of

the Nrf2 signaling pathway.[8][9]

Nrf2 Signaling Pathway

The Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway is a critical cellular defense

mechanism against oxidative stress.[8] Activation of Nrf2 leads to the transcription of numerous

antioxidant and cytoprotective genes. Some neuroprotective compounds exert their effects by

modulating this pathway. The diagram below illustrates a simplified representation of how a

therapeutic agent might activate this protective signaling cascade.[8][9]
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Caption: Simplified Nrf2 signaling pathway for neuroprotection.

Visualizations of Experimental and Logical
Workflows
To further clarify the processes involved in the study of 1,4,5,6-tetrahydropyridine-3-
carboxamide, the following diagrams illustrate a typical experimental workflow and the logical

relationship between its chemical properties.

Experimental Workflow: Synthesis and Purification
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The flowchart below outlines the key steps for the microwave-assisted synthesis and

subsequent purification of tetrahydropyridine-3-carboxamide derivatives, as detailed in the

experimental protocol section.
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Start: Reagents

1. Mix Reactants in Ethanol

2. Microwave Irradiation
(5-10 min)

3. Monitor with TLC

4. Vacuum Filtration

Reaction Complete

5. Wash with H₂O & EtOH

6. Recrystallize (Optional)

7. Spectral Analysis
(NMR, HRMS)

End: Pure Product

Click to download full resolution via product page

Caption: Workflow for microwave-assisted synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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